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Compound of Interest

Compound Name: 4-Propoxybenzaldehyde

Cat. No.: B1265824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-propoxybenzaldehyde, with a specific focus on its melting and boiling points. It

includes a summary of its quantitative data, a detailed experimental protocol for its synthesis,

and a visualization of the synthetic pathway.

Core Physicochemical Data
4-Propoxybenzaldehyde is an aromatic aldehyde with a propoxy group substituted at the para

position of the benzaldehyde ring.[1] It is a versatile organic compound used as a reagent in

organic synthesis and as an intermediate in the pharmaceutical industry.[2] The compound

typically appears as a colorless to light yellow clear liquid.[2]

A summary of its key physical and chemical properties is presented in the table below for easy

reference and comparison.
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Property Value Conditions

Melting Point 268 °C

Boiling Point 129-130 °C at 10 mmHg

Density 1.039 g/mL at 25 °C

Refractive Index n20/D 1.546

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Flash Point >230 °F (>110 °C)

CAS Number 5736-85-6

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols
The determination of the physicochemical properties of a compound like 4-
propoxybenzaldehyde is achieved through standardized experimental procedures. While the

specific experimental reports for this compound are found in scientific literature, this section

outlines a typical synthesis protocol as described in published procedures, followed by general

methods for determining melting and boiling points.

Synthesis of 4-Propoxybenzaldehyde
A common method for the synthesis of 4-propoxybenzaldehyde involves the Williamson ether

synthesis, starting from 4-hydroxybenzaldehyde and 1-bromopropane.[3]

Materials:

4-Hydroxybenzaldehyde

1-Bromopropane

Potassium Carbonate (K₂CO₃)
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Anhydrous Dimethylformamide (DMF)

Ethyl Acetate (EtOAc)

Magnesium Sulfate (MgSO₄)

Water (H₂O)

Procedure:

A mixture of 4-hydroxybenzaldehyde (0.5 g, 4.1 mmol), 1-bromopropane (0.3 ml), and K₂CO₃

(0.69 g, 5 mmol) in anhydrous DMF (5 ml) is prepared in a round-bottom flask.

The mixture is stirred and refluxed for 1 hour.

Upon completion of the reaction, the mixture is diluted to 100 ml with EtOAc and washed

with H₂O.

The organic layer is separated, dried with MgSO₄, and filtered.

The filtrate is then evaporated to dryness to yield 4-propoxybenzaldehyde as a yellow oil

(0.55 g, 82.3% yield).[3]

Determination of Melting and Boiling Points
Melting Point Determination: The melting point of a solid compound is determined using a

melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube,

which is then placed in the heating block of the apparatus. The temperature is gradually

increased, and the range from which the substance starts to melt until it becomes completely

liquid is recorded as the melting point range.

Boiling Point Determination: The boiling point of a liquid is determined by distillation. The liquid

is placed in a distillation flask, and the temperature of the vapor is measured as it passes into

the condenser. The temperature at which the liquid and vapor phases are in equilibrium at a

given pressure is the boiling point. For compounds that may decompose at their atmospheric

boiling point, vacuum distillation is employed to determine the boiling point at a reduced

pressure.[1]
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Visualized Synthesis Pathway
The following diagram illustrates the synthesis of 4-propoxybenzaldehyde from 4-

hydroxybenzaldehyde and 1-bromopropane.

4-Hydroxybenzaldehyde
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1-Bromopropane

4-PropoxybenzaldehydeK2CO3, DMF, Reflux

Click to download full resolution via product page

Caption: Synthesis of 4-Propoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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